Cas no 2004650-64-8 (Methyl 3-[(benzyloxy)methyl]-3-methyl-2-(propan-2-yl)oxirane-2-carboxylate)

• Product Name: Methyl 3-[(benzyloxy)methyl]-3-methyl-2-(propan-2-yl)oxirane-2-carboxylate
• CAS No: 2004650-64-8
• MF: C₁₆H₂₂O₄
• MW: 278.343485355377
• CID: 6491908
• PubChem ID: 165444456
• Update Time: 2025-06-26

Methyl 3-[(benzyloxy)methyl]-3-methyl-2-(propan-2-yl)oxirane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2004650-64-8
• methyl 3-[(benzyloxy)methyl]-3-methyl-2-(propan-2-yl)oxirane-2-carboxylate
• EN300-700441
• Methyl 3-[(benzyloxy)methyl]-3-methyl-2-(propan-2-yl)oxirane-2-carboxylate

• Inchi： 1S/C16H22O4/c1-12(2)16(14(17)18-4)15(3,20-16)11-19-10-13-8-6-5-7-9-13/h5-9,12H,10-11H2,1-4H3
• InChI Key： HFQZTRWZCTWCNU-UHFFFAOYSA-N
• SMILES： O1C(C)(COCC2C=CC=CC=2)C1(C(=O)OC)C(C)C

Computed Properties

• Exact Mass: 278.15180918g/mol
• Monoisotopic Mass: 278.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 48.1Ų

Additional information on Methyl 3-[(benzyloxy)methyl]-3-methyl-2-(propan-2-yl)oxirane-2-carboxylate

Introduction to Methyl 3-[(benzyloxy)methyl]-3-methyl-2-(propan-2-yl)oxirane-2-carboxylate (CAS No. 2004650-64-8)

Methyl 3-[(benzyloxy)methyl]-3-methyl-2-(propan-2-yl)oxirane-2-carboxylate, with the CAS number 2004650-64-8, is a complex organic compound that has garnered attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes an oxirane (epoxide) ring, a benzyloxy group, and a methyl ester moiety. Its molecular formula is C₁₇H₂₄O₄, and it has a molecular weight of approximately 316.37 g/mol.

The compound's structure is notable for its combination of functional groups, which makes it versatile for various applications. The oxirane ring, a three-membered cyclic ether, is known for its reactivity in both acidic and basic conditions. The benzyloxy group introduces aromaticity and potential for further functionalization, while the methyl ester provides stability and solubility in organic solvents. These features make Methyl 3-[(benzyloxy)methyl]-3-methyl-2-(propan-2-yl)oxirane-2-carboxylate a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of this compound in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs due to its amphiphilic nature. The benzyloxy group enhances solubility in biological fluids, while the oxirane ring can be modified to attach drug molecules or targeting ligands. This dual functionality makes it a promising candidate for targeted drug delivery, particularly in cancer therapy.

In addition to its pharmaceutical applications, Methyl 3-[(benzyloxy)methyl]-3-methyl-2-(propan-2-yl)oxirane-2-carboxylate has shown potential in polymer chemistry. Its epoxide group can undergo ring-opening polymerization under specific conditions, leading to the formation of novel polymeric materials with tunable properties. These materials exhibit excellent mechanical strength and biocompatibility, making them suitable for use in biomedical devices and tissue engineering scaffolds.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the corresponding epoxide intermediate. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. These improvements have made Methyl 3-[(benzyloxy)methyl]-3-methyl-etc. more accessible for large-scale production.

From a structural standpoint, the compound's stability is influenced by the steric hindrance provided by the propan-2-yl group and the methyl substituents on the oxirane ring. This steric protection reduces unwanted side reactions during synthesis and storage, enhancing its shelf life and reliability as a reagent.

In conclusion, Methyl 3-[(benzyloxy)methyl]-3-methyl-etc. (CAS No. 2004650-64-8) stands out as a multifaceted compound with significant potential across various scientific domains. Its unique structure, combined with recent innovations in synthesis and application techniques, positions it as a key player in advancing modern chemical research and industrial applications.